Cas no 739365-19-6 (5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID)

5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID structure
739365-19-6 structure
Product Name:5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
CAS No:739365-19-6
MF:C15H19NO2
MW:245.31686425209
CID:1763728
PubChem ID:23091990
Update Time:2025-04-21

5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 5-METHYL-1-NEOPENTYL-1H-INDOLE-3-CARBOXYLIC ACID
    • DB-420370
    • 739365-19-6
    • 1-(2,2-Dimethylpropyl)-5-methyl-1H-indole-3-carboxylic acid
    • SCHEMBL5135068
    • Inchi: 1S/C15H19NO2/c1-10-5-6-13-11(7-10)12(14(17)18)8-16(13)9-15(2,3)4/h5-8H,9H2,1-4H3,(H,17,18)
    • InChI Key: GFZNXPRHBBPXBG-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=CC(C)=CC=21)CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 245.141578849g/mol
  • Monoisotopic Mass: 245.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 42.2Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent